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Compound of Interest

Compound Name: 2-Methyl-4-(piperidin-4-yl)pyridine

Cat. No.: B12333554

Get Quote

Identity & Nomenclature

This compound represents a "privileged scaffold"—a molecular framework capable of providing
high-affinity ligands for diverse biological targets, particularly GPCRs (e.g., Histamine H4) and
kinases.
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Parameter Details

IUPAC Name 2-Methyl-4-(piperidin-4-yl)pyridine

4-(2-Methylpyridin-4-yl)piperidine; 2-Methyl-4-(4-

Common Synonyms L -
piperidyl)pyridine

1020277-65-9 (Dihydrochloride salt is the

CAS Number (2HCI
( ) standard commercial form)

CAS Number (Free Base) Not widely indexed; typically generated in situ

C11H1eN2 (Free Base) | C11H1sCl2N2
Molecular Formula

(Dihydrochloride)
) 176.26 g/mol (Free Base) | 249.18 g/mol
Molecular Weight ] )
(Dihydrochloride)
SMILES Cclcc(cenl)C2CCNCC2
Generated from structure: UHF-FFA-OYSA-N
InChl Key

(Generic)

Chemical Properties & Structural Analysis

The molecule features two nitrogenous rings: a pyridine (aromatic, weak base) and a piperidine
(aliphatic, secondary amine, strong base). This dual-basicity is critical for its pharmacophore
profile, often serving as a pH-dependent switch in binding pockets.

Physicochemical Profile
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Property

Value
(Predicted/Experimental)

Significance in Drug
Design

pKa (Piperidine NH)

~10.8

Protonated at physiological
pH; forms salt bridges (e.g.,
with Asp/Glu residues).

pKa (Pyridine N)

Largely unprotonated at pH

7.4; acts as H-bond acceptor.

LogP

~1.2-15

Moderate lipophilicity; good
CNS penetration potential if

optimized.

PSA (Polar Surface Area)

~25 A2

Favorable for membrane
permeability and oral

bioavailability.

H-Bond Donors

1 (Piperidine NH)

Critical for interaction with
backbone carbonyls in target

proteins.

Synthesis & Manufacturing Protocols

The synthesis of 4-heteroaryl-piperidines is non-trivial due to the need for regioselective

coupling. The most robust industrial route utilizes a Suzuki-Miyaura coupling followed by

hydrogenation, ensuring high yield and purity.

Route: Suzuki-Miyaura Cross-Coupling Strategy

This protocol avoids the use of unstable organolithium intermediates common in older routes.

Step-by-Step Methodology

Reagents:

e Substrate A: 4-Bromo-2-methylpyridine (CAS: 22282-99-1)

o Substrate B:tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-
1(2H)-carboxylate (N-Boc-vinylboronate)
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o Catalyst: Pd(dppf)Cl2-DCM or Pd(PPhs)a
e Base: K2COs or Cs2C0s3
Protocol:

Coupling: Dissolve 4-bromo-2-methylpyridine (1.0 eq) and the boronate ester (1.1 eq) in 1,4-
dioxane/water (4:1). Add K2COs (3.0 eq). Degas with N2 for 15 min. Add Pd catalyst (0.05
eq). Heat to 90°C for 12-16 h.

o Mechanism:[1][2] Pd(0) oxidative addition to aryl halide — Transmetallation with boronate
- Reductive elimination forms the C—C bond.

Workup: Cool, filter through Celite, extract with EtOAc. Purify via flash chromatography
(Hex/EtOAC) to yield the Tetrahydropyridine Intermediate.

Hydrogenation: Dissolve intermediate in MeOH. Add 10% Pd/C (10 wt%). Stir under Hz
balloon (1 atm) for 4—6 h. Filter and concentrate.

o Qutcome: Reduces the alkene double bond to form the piperidine ring.

Deprotection: Dissolve in DCM. Add TFA (10-20 eq) or 4M HCI in dioxane. Stir at RT for 2 h.
Concentrate to yield 2-Methyl-4-(piperidin-4-yl)pyridine dihydrochloride.[3][4]

Synthesis Workflow Diagram

4-Bromo-. 2-methylpyridine

Suzuki Coupling Tetrahydropyridine Hydrogenation N-Boc-Piperidine Acid Deprotection 2-Methyl-4-(piperidin-4-yl)pyridine
(Pd cat., K2CO3) Intermediate (H2, Pd/C) Intermediate (HCl or TFA) (Dihydrochloride)

N-Boc-vinylboronate

Click to download full resolution via product page

Caption: Modular synthesis via Suzuki coupling allows for scalable production of the
dihydrochloride salt.
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Applications in Drug Discovery

This scaffold is a bioisostere for biphenyl or piperazine-phenyl motifs, offering improved
solubility and a specific vector for H-bond interactions.

Target Classes

e Histamine H4 Receptor Antagonists:

o The 4-(pyridin-4-yl)piperidine moiety is a classic pharmacophore for H4 ligands, used to
treat inflammation and pruritus. The basic piperidine nitrogen mimics the histamine amine,
while the pyridine ring engages in

-stacking interactions.
e Kinase Inhibitors (JAK/SYK):

o Used as a solvent-exposed tail group. The piperidine NH can be functionalized
(alkylated/acylated) to tune pharmacokinetic properties (solubility, metabolic stability)
without disrupting the ATP-binding core.

o Smoothened (Smo) Receptor Antagonists:

o Investigated in Hedgehog pathway inhibition for oncology.

Medicinal Chemistry Logic

e Vector Control: The 4-position linkage provides a linear geometry, extending the ligand deep
into binding pockets.

o Solubility Enhancement: The secondary amine (pKa ~10.8) ensures the molecule is ionized
in the stomach, aiding dissolution.

o Metabolic Stability: The 2-methyl group on the pyridine blocks the metabolically vulnerable 2-
position from oxidation (a common clearance route for simple pyridines).

Safety & Handling (MSDS Highlights)

 Signal Word: Warning
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e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

o Storage: Hygroscopic. Store at -20°C (long term) or 2-8°C (short term) under inert
atmosphere (Argon/Nitrogen). The dihydrochloride salt is significantly more stable than the
free base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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